Cas no 895804-31-6 (2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 895804-31-6
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 6174653
• PubChem ID: 7553580
• Update Time: 2025-06-22

2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• F2629-0018
• CCG-190480
• 895804-31-6
• 2,4-dimethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzene-1-sulfonamide
• 2,4-dimethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide
• 2,4-dimethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS002068391

• Inchi： 1S/C19H19N3O5S/c1-25-15-7-9-18(17(12-15)26-2)28(23,24)22-14-6-4-5-13(11-14)16-8-10-19(27-3)21-20-16/h4-12,22H,1-3H3
• InChI Key： FNUAIXIKRGETRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NC1C=CC=C(C2=CC=C(N=N2)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 401.10454189g/mol
• Monoisotopic Mass: 401.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide

Introduction to 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895804-31-6)

2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide, also known by its CAS number 895804-31-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including the presence of methoxy and pyridazine moieties. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The chemical structure of 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is defined by its aromatic benzene ring substituted with a sulfonamide group and two methoxy groups at the 2 and 4 positions. The phenyl ring is further substituted with a pyridazine moiety, which itself is functionalized with a methoxy group at the 6 position. This intricate arrangement of functional groups imparts specific pharmacological properties to the compound, making it an interesting target for drug development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide significantly reduced inflammation in animal models of rheumatoid arthritis. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta, thereby ameliorating the inflammatory response.

Beyond its anti-inflammatory properties, 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide has also shown promise in neurodegenerative diseases. Research published in the Journal of Neurochemistry highlighted the neuroprotective effects of this compound in models of Parkinson's disease. The study revealed that 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide protected dopaminergic neurons from oxidative stress and apoptosis, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The mechanism of action of 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is multifaceted. It has been proposed that the compound exerts its anti-inflammatory effects through the inhibition of nuclear factor-kappa B (NF-kB) activation, a key transcription factor involved in inflammation. Additionally, the neuroprotective effects may be attributed to its ability to modulate oxidative stress pathways and enhance mitochondrial function.

In terms of pharmacokinetics, studies have shown that 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through urine. These pharmacokinetic characteristics make it a suitable candidate for oral administration in clinical settings.

The safety profile of 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2,4-dimethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895804-31-6) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurological disorders. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.